Cas no 959958-25-9 (5-bromo-6-chloropyridine-2-carboxylic acid)

• Product Name: 5-bromo-6-chloropyridine-2-carboxylic acid
• CAS No: 959958-25-9
• MF: C₆H₃BrClNO₂
• MW: 236.450519800186
• MDL: MFCD09910220
• CID: 828878
• PubChem ID: 44607714
• Update Time: 2025-06-14

5-bromo-6-chloropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-chloropicolinic acid
• 3-Bromo-2-chloro-6-pyridinecarboxylic acid
• 3-Bromo-2-chloropyridine-6-carboxylic acid
• 5-BroMo-6-chloro-pyridine-2-carboxylic acid
• 5-Bromo-6-chloro-2-pyridinecarboxylic acid (ACI)
• 5-bromo-6-chloropyridine-2-carboxylic acid

• MDL： MFCD09910220
• Inchi： 1S/C6H3BrClNO2/c7-3-1-2-4(6(10)11)9-5(3)8/h1-2H,(H,10,11)
• InChI Key： SEBJRHGSFJEWFZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(Br)=C(Cl)N=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-bromo-6-chloropyridine-2-carboxylic acid

Recent Advances in the Application of 5-Bromo-6-chloropyridine-2-carboxylic Acid (CAS: 959958-25-9) in Chemical Biology and Pharmaceutical Research

5-Bromo-6-chloropyridine-2-carboxylic acid (CAS: 959958-25-9) is a heterocyclic compound that has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications as a building block in drug discovery and development. This compound, characterized by its pyridine core with bromo and chloro substituents, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in the design of kinase inhibitors, antiviral agents, and other therapeutic compounds, making it a valuable tool in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-bromo-6-chloropyridine-2-carboxylic acid as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, a key target in the treatment of B-cell malignancies. The researchers employed a combination of structure-activity relationship (SAR) analysis and molecular docking studies to optimize the compound's efficacy, leading to the identification of several promising candidates for further preclinical evaluation.

Another notable application of 5-bromo-6-chloropyridine-2-carboxylic acid was reported in a 2024 paper in ACS Chemical Biology, where it was utilized in the development of small-molecule probes for studying protein-protein interactions (PPIs). The compound's reactive halogen atoms allowed for efficient cross-coupling reactions, enabling the synthesis of diverse probe libraries. These probes were subsequently used to investigate the interaction between specific proteins involved in neurodegenerative diseases, providing insights into potential therapeutic targets.

Recent advancements in synthetic methodologies have also expanded the utility of 5-bromo-6-chloropyridine-2-carboxylic acid. A 2023 study in Organic Letters described a novel palladium-catalyzed coupling reaction that significantly improved the yield and selectivity of derivatives derived from this compound. This methodological breakthrough has streamlined the synthesis of complex molecules, reducing production costs and enhancing scalability for industrial applications.

In addition to its role in drug discovery, 5-bromo-6-chloropyridine-2-carboxylic acid has been investigated for its potential in agrochemical research. A 2024 report in Pest Management Science highlighted its use as a precursor for the development of new herbicides with improved environmental profiles. The study emphasized the compound's ability to confer selective herbicidal activity while minimizing toxicity to non-target organisms, addressing a critical need for sustainable agricultural solutions.

Despite these promising developments, challenges remain in the large-scale production and application of 5-bromo-6-chloropyridine-2-carboxylic acid. Issues such as regioselectivity in further functionalization and the need for greener synthetic routes are areas of active research. Ongoing studies aim to address these limitations through the development of novel catalysts and environmentally friendly reaction conditions.

In conclusion, 5-bromo-6-chloropyridine-2-carboxylic acid (CAS: 959958-25-9) continues to emerge as a valuable scaffold in chemical biology and pharmaceutical research. Its versatility in drug design, probe development, and agrochemical applications underscores its importance in modern scientific endeavors. Future research is expected to further expand its utility, particularly in the context of targeted therapies and sustainable chemistry.